![molecular formula C20H21N3O3S2 B2648811 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide CAS No. 941922-51-6](/img/structure/B2648811.png)
2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide, also known as DT-010, is a novel thiazole compound that has gained attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Src Kinase Inhibitory and Anticancer Activities
- Study Findings : Derivatives of this compound, particularly thiazolyl N-benzyl-substituted acetamide derivatives, have been synthesized and evaluated for their inhibitory activities against Src kinase. Such compounds, including KX2-391, have shown promise in inhibiting cell proliferation in various cancer cell lines (Fallah-Tafti et al., 2011).
Antitumor Evaluation of Heterocyclic Compounds
- Study Findings : Heterocyclic compounds derived from similar molecular structures have been synthesized and showed high inhibitory effects when screened for antiproliferative activity against human cancer cell lines, including breast adenocarcinoma and non-small cell lung cancer (Shams et al., 2010).
Antitumor and Antioxidant Evaluation
- Study Findings : N-substituted-2-amino-1,3,4-thiadiazoles, which are structurally related, have been synthesized and evaluated for their antitumor and antioxidant activities. Some of these compounds exhibited promising activities, highlighting the potential of this chemical structure in cancer research (Hamama et al., 2013).
Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Inhibitors
- Study Findings : Investigations into various 6,5-heterocycles, including those related to the given compound, have shown that they can serve as potent and efficacious inhibitors of PI3Kα and mTOR, which are crucial in cancer therapies (Stec et al., 2011).
Anti-Lung Cancer Activity
- Study Findings : Compounds such as 6-Fluorobenzo[b]pyran-4-one, which share structural similarities with the given compound, have been tested against human cancer cell lines and showed anticancer activity at low concentrations compared to reference drugs (Hammam et al., 2005).
properties
IUPAC Name |
2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(pyridin-4-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3S2/c1-25-17-7-15(8-18(10-17)26-2)12-27-20-23-16(13-28-20)9-19(24)22-11-14-3-5-21-6-4-14/h3-8,10,13H,9,11-12H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQPADFIEXNYXBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)CSC2=NC(=CS2)CC(=O)NCC3=CC=NC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.